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Abstract
This technical guide provides a comprehensive overview of the core physical properties of the

heterocyclic compound 1-(propan-2-yl)-1H-imidazole-2-thiol (CAS No. 61640-26-4). Due to a

lack of available experimental data in peer-reviewed literature, this document outlines the

standard experimental protocols for the determination of its key physicochemical parameters,

including melting point, boiling point, solubility, and pKa. Furthermore, this guide presents a

logical workflow for the synthesis and characterization of this compound, visualized using a

Graphviz diagram. This document is intended to serve as a foundational resource for

researchers and professionals involved in the synthesis, characterization, and application of

novel imidazole-based compounds in drug discovery and development.

Introduction
1-(propan-2-yl)-1H-imidazole-2-thiol is a sulfur-containing heterocyclic compound belonging

to the imidazole family. The imidazole ring is a crucial pharmacophore found in numerous

biologically active molecules and pharmaceuticals. The presence of a thiol group at the 2-

position and an isopropyl substituent on the nitrogen atom suggests that this molecule may

possess unique chemical reactivity and biological activity. A thorough understanding of its

physical properties is paramount for its application in medicinal chemistry, process

development, and formulation studies.
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This guide addresses the current information gap by providing detailed, generalized

experimental methodologies for the characterization of 1-(propan-2-yl)-1H-imidazole-2-thiol.

Physicochemical Properties
While specific experimental data for 1-(propan-2-yl)-1H-imidazole-2-thiol is not readily

available in the public domain, its basic molecular properties have been calculated. The

following table summarizes the known and currently unavailable physical properties.

Property Value Source

Molecular Formula C₆H₁₀N₂S -

Molecular Weight 142.22 g/mol

CAS Number 61640-26-4

Melting Point Not Available -

Boiling Point Not Available -

Solubility Not Available -

pKa (Thiol) Not Available -

Experimental Protocols for Physicochemical
Characterization
The following sections detail the standard laboratory procedures for determining the key

physical properties of a solid organic compound such as 1-(propan-2-yl)-1H-imidazole-2-
thiol.

Melting Point Determination
The melting point of a pure crystalline solid is a sharp, characteristic physical property that can

be used for identification and as an indicator of purity.[1][2]

Methodology: Capillary Method using a Mel-Temp Apparatus
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Sample Preparation: A small amount of the dry, crystalline 1-(propan-2-yl)-1H-imidazole-2-
thiol is finely powdered. The open end of a glass capillary tube is pressed into the powder to

collect a sample. The capillary is then inverted and tapped gently to pack the solid into the

closed end, to a height of 2-3 mm.[3]

Apparatus Setup: The packed capillary tube is placed into the heating block of a Mel-Temp

apparatus.

Approximate Melting Point Determination: The heating rate is initially set to a rapid increase

(10-20 °C/min) to quickly determine an approximate melting range.

Accurate Melting Point Determination: The apparatus is allowed to cool. A fresh sample is

prepared and the heating rate is set to a slow increase (1-2 °C/min) once the temperature is

within 20 °C of the approximate melting point.[1][2]

Data Recording: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded. The

melting point is reported as the range T1-T2.[3] For a pure compound, this range is typically

narrow (0.5-2 °C).[1]

Boiling Point Determination
For a solid compound, the boiling point is determined at atmospheric pressure.

Methodology: Siwoloboff Method (Small Scale)

Sample Preparation: A small amount (approximately 0.5 mL) of molten 1-(propan-2-yl)-1H-
imidazole-2-thiol is placed in a small test tube (fusion tube).

Apparatus Setup: A capillary tube, sealed at one end, is placed open-end-down into the

fusion tube containing the sample. The fusion tube is then attached to a thermometer.

Heating: The assembly is heated in a Thiele tube or an oil bath with constant stirring to

ensure uniform heat distribution.[4]

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a rapid and continuous stream of bubbles is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1281509?utm_src=pdf-body
https://www.benchchem.com/product/b1281509?utm_src=pdf-body
https://www.scbt.com/p/1-isopropyl-1h-imidazole-2-thiol
https://cymitquimica.com/products/3D-CAA41665/1-isopropyl-1h-benzodimidazole-2-thiol/
http://article.sapub.org/10.5923.j.ajoc.20150502.01.html
https://www.scbt.com/p/1-isopropyl-1h-imidazole-2-thiol
https://cymitquimica.com/products/3D-CAA41665/1-isopropyl-1h-benzodimidazole-2-thiol/
https://www.benchchem.com/product/b1281509?utm_src=pdf-body
https://www.benchchem.com/product/b1281509?utm_src=pdf-body
https://hmdb.ca/spectra/nmr_one_d/1573
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


observed.

Data Recording: The heat source is removed, and the liquid is allowed to cool slowly. The

boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[4]

Solubility Profile Determination
Determining the solubility of a compound in a range of solvents provides insight into its polarity

and potential for formulation.

Methodology: Qualitative Solubility Testing

General Procedure: Approximately 10 mg of 1-(propan-2-yl)-1H-imidazole-2-thiol is placed

in a small test tube. 0.2 mL of the solvent is added, and the tube is agitated. If the solid does

not dissolve, the solvent is added portion-wise up to a total volume of 3 mL.[5] The

compound is classified as soluble if it dissolves completely.

Solvent Series: The solubility is tested in the following solvents in a logical progression:

Water (H₂O)

5% Sodium Hydroxide (NaOH) solution

5% Sodium Bicarbonate (NaHCO₃) solution

5% Hydrochloric Acid (HCl) solution

Organic solvents of varying polarity (e.g., ethanol, acetone, dichloromethane, diethyl ether,

hexanes).

pKa Determination
The acid dissociation constant (pKa) of the thiol group is a critical parameter for understanding

its ionization state at different pH values, which influences its biological activity and solubility.

Methodology: Isothermal Titration Calorimetry (ITC)
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Isothermal titration calorimetry can be used for the direct determination of the pKa of thiols by

measuring the heat changes associated with their ionization.[6]

Sample Preparation: A solution of 1-(propan-2-yl)-1H-imidazole-2-thiol is prepared in a

suitable buffer at a known concentration. The sample is placed in the ITC cell.

Titrant Preparation: A solution of a strong base (e.g., NaOH) of known concentration is

prepared in the same buffer and loaded into the titration syringe.

Titration: The titrant is injected into the sample cell in small, precise aliquots at a constant

temperature. The heat released or absorbed during the neutralization reaction is measured

by the instrument.

Data Analysis: The resulting titration curve (heat change per injection versus molar ratio of

base to thiol) is fitted to a suitable binding model to determine the enthalpy of ionization

(ΔHion) and the association constant (Ka). The pKa is then calculated from the association

constant.

Experimental and Characterization Workflow
The following diagram illustrates a typical workflow for the synthesis and physicochemical

characterization of a novel compound like 1-(propan-2-yl)-1H-imidazole-2-thiol.
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Figure 1. General Workflow for Synthesis and Characterization
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Caption: General Workflow for Synthesis and Characterization.
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Conclusion
This technical guide provides a framework for the systematic characterization of the physical

properties of 1-(propan-2-yl)-1H-imidazole-2-thiol. While experimental data for this specific

compound is currently lacking in the literature, the detailed protocols presented herein offer

robust and standardized methods for its determination. The successful characterization of

these properties is a critical step in unlocking the potential of this and related imidazole-2-thiol

derivatives for applications in drug discovery and materials science. It is recommended that

future work on this compound begins with the experimental determination of the properties

outlined in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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